Cas no 2166964-41-4 (2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2166964-41-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5841897
• PubChem ID: 165740220
• Update Time: 2025-10-05

2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• EN300-1582185
• 2166964-41-4

• Inchi： 1S/C12H16N4/c1-7(2)14-12-9-5-6-13-11(9)15-10(16-12)8-3-4-8/h5-8H,3-4H2,1-2H3,(H2,13,14,15,16)
• InChI Key： IJESRJUCKIOAEO-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CNC2=NC=1C1CC1)NC(C)C

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo2,3-dpyrimidin-4-amine

2-Cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166964-41-4): A Comprehensive Overview of Its Properties and Applications

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166964-41-4) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrrolopyrimidine core and cyclopropyl substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to purine bases, which makes it a promising scaffold for designing novel kinase inhibitors and other biologically active agents.

The compound's unique molecular structure, featuring both hydrogen bond donors and acceptors, allows for diverse interactions with biological targets. Current studies focus on its potential as a selective inhibitor for various enzymes involved in cellular signaling pathways. With the growing demand for targeted therapies in oncology and inflammatory diseases, 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine represents an exciting avenue for medicinal chemistry exploration.

From a synthetic chemistry perspective, the preparation of CAS 2166964-41-4 involves sophisticated multi-step organic synthesis protocols. The compound's pyrrolo[2,3-d]pyrimidine core is typically constructed through condensation reactions, followed by selective functionalization at the 4-position with the isopropylamine moiety. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields and reduce environmental impact.

In the context of current research trends, this compound aligns well with the pharmaceutical industry's focus on small molecule therapeutics and fragment-based drug design. Its moderate molecular weight and balanced lipophilicity profile make it particularly attractive for developing orally bioavailable drugs. Computational chemistry studies suggest that the cyclopropyl group contributes to enhanced metabolic stability, addressing one of the key challenges in modern drug development.

The physicochemical properties of 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine have been carefully characterized to support its potential applications. With a calculated logP value in the optimal range for drug-like molecules and satisfactory aqueous solubility, this compound demonstrates favorable characteristics for further pharmaceutical development. These properties are particularly relevant given the current emphasis on drug-likeness and ADME optimization in preclinical research.

Recent patent literature reveals growing interest in pyrrolopyrimidine derivatives similar to CAS 2166964-41-4, particularly for their potential in treating immune-related disorders and metabolic diseases. The compound's ability to modulate specific protein-protein interactions makes it a valuable tool for probing biological pathways and validating novel drug targets. This aligns with current trends in precision medicine and personalized therapeutics.

From a commercial perspective, the availability of 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine as a research chemical has facilitated its adoption in academic and industrial laboratories worldwide. Suppliers typically offer this compound with comprehensive analytical data, including HPLC purity certificates and mass spectrometry confirmation, ensuring reliability for sensitive biological assays.

Looking forward, the scientific community anticipates expanded applications for CAS 2166964-41-4 in chemical biology and drug discovery. Its structural features make it an excellent candidate for structure-activity relationship studies and lead optimization programs. As research continues to uncover new biological targets, this compound and its analogs may play increasingly important roles in developing next-generation therapeutics.

For researchers interested in exploring this compound further, current investigations focus on its crystal structure determination and polymorph screening, which are crucial for pharmaceutical development. Additionally, studies are underway to evaluate its potential as a chemical probe for studying specific biological pathways, particularly those related to cell cycle regulation and signal transduction.

The safety profile of 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine is currently being established through standard toxicological assessments. Preliminary data suggest that proper handling procedures should be followed, as with all research chemicals, though it does not appear to present unusual hazards compared to similar research compounds.

In conclusion, 2-cyclopropyl-N-(propan-2-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2166964-41-4) represents a fascinating example of modern medicinal chemistry innovation. Its balanced physicochemical properties, synthetic accessibility, and biological relevance position it as a valuable compound for current and future research endeavors across multiple therapeutic areas.